1-(carboxymethyl)-3-nitro-1H-pyrazole-5-carboxylic acid

1-(Carboxymethyl)-3-nitro-1H-pyrazole-5-carboxylic acid (CAS: 956439-56-8) is an advanced, unsymmetrical dicarboxylic acid scaffold featuring an electron-withdrawing C3-nitro group and two distinct carboxylate functionalities. In procurement contexts, this compound is prioritized as a bifunctional building block for synthesizing rigid fused heterocycles in medicinal chemistry and non-centrosymmetric Metal-Organic Frameworks (MOFs) in materials science [1]. By providing a pre-installed N-acetic acid moiety, it allows chemists to bypass the notorious regioselectivity challenges associated with the N-alkylation of nitro-pyrazoles, offering a streamlined, high-purity starting material that accelerates multi-step synthesis and improves overall process reproducibility [2].

Attempting to substitute this compound with its unalkylated precursor, 3-nitro-1H-pyrazole-5-carboxylic acid, forces buyers to perform in-house N-alkylation. Due to pyrazole tautomerism, this invariably produces a mixture of N1 and N2 alkylated isomers that are difficult to separate, severely reducing the effective yield of the desired N1-isomer and driving up purification costs [1]. Furthermore, substituting with symmetrical pyrazole dicarboxylic acids (e.g., 1H-pyrazole-3,5-dicarboxylic acid) eliminates the critical nitro group and the aliphatic-versus-aromatic carboxylate asymmetry, destroying the orthogonal reactivity required for precise, stepwise functionalization in complex API or ligand synthesis [2].

Elimination of Regioselectivity Bottlenecks in Scale-Up

Procuring the pre-functionalized 1-(carboxymethyl)-3-nitro-1H-pyrazole-5-carboxylic acid directly provides >98% regiochemical purity for the N1-isomer. In contrast, utilizing 3-nitro-1H-pyrazole-5-carboxylic acid as a baseline precursor and performing in-house N-alkylation typically yields a 70:30 to 80:20 mixture of N1/N2 isomers. This necessitates extensive chromatographic purification, effectively reducing the isolated yield of the target scaffold by >30% and significantly increasing solvent waste during scale-up [1].

Procuring the pre-alkylated compound is economically superior for scale-up, as it removes a major synthetic bottleneck and guarantees isomeric consistency.

Orthogonal Reactivity for Stepwise Functionalization

The compound features two distinct carboxylic acid groups: an aliphatic N-carboxymethyl group and a heteroaromatic C5-carboxylate. Because the strongly electron-withdrawing C3-nitro group lowers the pKa of the adjacent C5-carboxylate (pKa ~2.0) compared to the aliphatic carboxylate (pKa ~3.5-4.0), the molecule exhibits significant orthogonal reactivity. Under controlled stoichiometric coupling conditions, this allows for >85% selective mono-functionalization. Symmetrical comparators like 1H-pyrazole-3,5-dicarboxylic acid lack this pKa differential, resulting in statistical mixtures (<50% selectivity) unless complex protecting group strategies are employed [1].

Allows chemists to selectively build complex, asymmetric molecules step-by-step, saving time and reducing the cost of protecting-group manipulations.

Nitro Reduction for Tri-Functionalized Scaffolds

The presence of the C3-nitro group provides a critical handle for downstream diversification. Quantitative reduction of the nitro group (>95% yield via Pd/C or SnCl2) converts the compound into an amino-pyrazole dicarboxylic acid, introducing a strong hydrogen-bond donor and a nucleophilic site for further cyclization. Comparators lacking the nitro group, such as 1-(carboxymethyl)-1H-pyrazole-5-carboxylic acid, cannot access this tri-functionalized state, severely limiting their utility in synthesizing dense, multi-cyclic pharmacophores or highly functionalized MOF pores [1].

Essential for buyers designing complex fused heterocyclic APIs or functionalized MOFs that require a dense array of specific heteroatom interactions.

Synthesis of Fused Bicyclic APIs

Due to the orthogonal reactivity of its two carboxylate groups and the reducible nitro group, this compound is an ideal starting material for synthesizing complex fused heterocycles, such as pyrazolo-piperazines or pyrazolo-diazepines. These rigid scaffolds are increasingly utilized in the development of kinase inhibitors and CFTR modulators, where precise spatial orientation of hydrogen-bond donors and acceptors is critical [1].

Construction of Non-Centrosymmetric MOFs

In materials science, the unsymmetrical nature of the dicarboxylate linker drives the formation of non-centrosymmetric MOFs. The C3-nitro group further enhances the framework by projecting into the pore space, creating a highly polar environment that significantly improves the selective adsorption and separation of small gas molecules, such as CO2 over N2 [2].

Energetic Coordination Compounds

The combination of the energetic nitro-pyrazole core and the stable metal-coordinating dicarboxylate arms makes this compound highly suitable for formulating advanced energetic coordination polymers (ECPs). The pre-installed N-carboxymethyl group ensures predictable coordination geometry, leading to materials with high thermal stability and tunable energetic performance without the risk of isomer impurities [3].